(2E)-3-(furan-2-yl)-N-(4-phenoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(4-phenoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H15NO3/c21-19(13-12-16-7-4-14-22-16)20-15-8-10-18(11-9-15)23-17-5-2-1-3-6-17/h1-14H,(H,20,21)/b13-12+
• InChI Key: VXEQKDXZMUUEFC-OUKQBFOZSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C19H15NO3
• Molecular Weight: 305.3 g/mol

Description

“(2E)-3-(furan-2-yl)-N-(4-phenoxyphenyl)prop-2-enamide” is a chemical compound with the CAS Number: 1164525-22-7. It has a molecular formula of C19H15NO3 and a molecular weight of 305.3273.

Scientific Research Applications

Photophysical Properties

• Study on Solvatochromic Effects : Research on chalcone derivatives related to (2E)-3-(furan-2-yl)-N-(4-phenoxyphenyl)prop-2-enamide has shown that these compounds exhibit significant solvatochromic effects due to intramolecular charge transfer interactions. These effects were observed across different solvents, indicating a change in dipole moment between ground and excited states (Kumari et al., 2017).

Mass Spectrometry Studies

• Fragmentation Pattern Analysis : A study analyzing the fragmentation patterns of similar compounds in mass spectrometry highlighted the transfer of a phenolic hydrogen to a primary amino group via a 15-membered ring, indicating complex molecular interactions (Bigler & Hesse, 1995).

Neuropharmacological Applications

• Antidepressant and Anti-Anxiety Agents : Isoxazoline derivatives related to the compound were synthesized and evaluated for their antidepressant and anti-anxiety activities. Certain derivatives exhibited significant activities, with one compound acting as a potent antidepressant through monoamine oxidase inhibition (Kumar, 2013).

Hepatoprotective Activities

• Protection against Tacrine-Induced Cytotoxicity : Phenolic amides related to (2E)-3-(furan-2-yl)-N-(4-phenoxyphenyl)prop-2-enamide were found to exhibit significant hepatoprotective activities against tacrine-induced cytotoxicity in HepG2 cells (Byun et al., 2010).

Synthesis and Characterization

• Synthesis of Crosslinked Aromatic Polyamides : New fluorescent crosslinked aromatic polyamides containing groups related to the compound were synthesized. These polymers showed potential for heat-sensitive devices application due to their fluorescence properties (Sánchez et al., 2015).

• Crystallographic Studies : The molecular structure of similar compounds was analyzed, revealing specific dihedral angles and interactions, contributing to the understanding of the compound's chemical characteristics (Kapoor et al., 2011).